DC4 Crosslinker

• CAS No.: 1374647-94-5
• Product Name: DC4 Crosslinker
• Molecular Formula: C22H32N4O8 • 2Br
• Molecular Weight: 640.3
• IUPAC Name: (2,5-dioxopyrrolidin-1-yl) 4-[4-[4-(2,5-dioxopyrrolidin-1-yl)oxy-4-oxobutyl]-1,4-diazoniabicyclo[2.2.2]octan-1-yl]butanoate;dibromide
• Standard InChI: InChI=1S/C22H32N4O8.2BrH/c27-17-5-6-18(28)23(17)33-21(31)3-1-9-25-11-14-26(15-12-25,16-13-25)10-2-4-22(32)34-24-19(29)7-8-20(24)30;;/h1-16H2;2*1H/q+2;;/p-2
• Standard InChIKey: AJWAJFDEYIAPKX-UHFFFAOYSA-L
• SMILES: C1CC(=O)N(C1=O)OC(=O)CCC[N+]23CC[N+](CC2)(CC3)CCCC(=O)ON4C(=O)CCC4=O.[Br-].[Br-]
• Description: DC4 crosslinker is a mass spectrometry-cleavable crosslinking reagent (18Å in length) that contains two intrinsic positive charges, which allow cross-linked peptides to fragment into their component peptides by collision-induced dissociation or in-source decay. Initial fragmentation events result in cleavage on either side of the positive charges so that cross-linked peptides can be identified as pairs of ions separated by defined masses. Additionally, these two intact peptide fragments can be further fragmented to yield a series of b- and y-ions for peptide identification.
• Synonyms: 1,4-bis[4-[(2,5-dioxo-1-pyrrolidinyl)oxy]-4-oxobutyl]-1,4-diazoniabicyclo[2.2.2]octane, dibromide
• Reference: 1.Clifford-Nunn, B.,Showalter, H.D., and Andrews, P.C. Quaternary diamines as mass spectrometry cleavable crosslinkers for protein interactions. Journal of the American Society for Mass Spectrometry 23(2), 201-212 (2012).
• PubChem Compound: 129887550
• Last Modified: Nov 11 2021